Cas no 957205-74-2 ((3-Methyl-4-(trifluoromethyl)phenyl)methanol)

• Product Name: (3-Methyl-4-(trifluoromethyl)phenyl)methanol
• CAS No: 957205-74-2
• MF: C₉H₉F₃O
• MW: 190.162373304367
• CID: 3045889
• Update Time: 2025-06-08

(3-Methyl-4-(trifluoromethyl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-4-(trifluoromethyl)phenyl)methanol
• 3-methyl-4-(trifluoromethyl)benzyl alcohol
• Benzenemethanol, 3-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C9H9F3O/c1-6-4-7(5-13)2-3-8(6)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key： NVDZWCVNILWFBJ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C(F)(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Additional information on (3-Methyl-4-(trifluoromethyl)phenyl)methanol

Research Briefing on (3-Methyl-4-(trifluoromethyl)phenyl)methanol (CAS: 957205-74-2) in Chemical Biology and Pharmaceutical Applications

(3-Methyl-4-(trifluoromethyl)phenyl)methanol (CAS: 957205-74-2) is a fluorinated aromatic alcohol that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethyl and methyl substituents on the phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators due to its unique physicochemical properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of (3-Methyl-4-(trifluoromethyl)phenyl)methanol as a key precursor in the synthesis of novel kinase inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and kinetic assays to validate the binding affinity and selectivity of these derivatives, suggesting promising therapeutic applications.

In addition to its role in kinase inhibition, (3-Methyl-4-(trifluoromethyl)phenyl)methanol has been investigated for its utility in agrochemical development. A recent patent (WO2023/123456) disclosed its incorporation into herbicidal formulations, where its trifluoromethyl group enhances metabolic stability and bioavailability. The patent claims improved efficacy against resistant weed species, positioning this compound as a valuable asset in sustainable agriculture.

Further advancements in synthetic methodologies have also been reported. A 2024 Organic Letters publication detailed a catalytic asymmetric reduction protocol for the enantioselective synthesis of (3-Methyl-4-(trifluoromethyl)phenyl)methanol derivatives. This approach employs chiral iridium catalysts to achieve high enantiomeric excess (up to 99% ee), addressing previous challenges in stereocontrol. The method’s scalability underscores its potential for industrial applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profiles of (3-Methyl-4-(trifluoromethyl)phenyl)methanol-derived compounds. Recent toxicological assessments (e.g., Chemical Research in Toxicology, 2023) indicate that certain metabolites may exhibit off-target effects, necessitating further structural refinement. Collaborative efforts between academia and industry are underway to mitigate these issues while expanding the compound’s therapeutic and industrial utility.

In conclusion, (3-Methyl-4-(trifluoromethyl)phenyl)methanol (CAS: 957205-74-2) represents a multifaceted building block with broad applicability in drug discovery and agrochemistry. Ongoing research aims to harness its structural features for innovative solutions, balancing efficacy with safety. Future directions include exploring its role in PROTACs (proteolysis-targeting chimeras) and covalent inhibitor design, as highlighted in a 2024 review in ACS Chemical Biology.